molecular formula C12H12ClN3OS B8399130 4-(2-Chloro-7-vinylthieno[3,2-d]pyrimidin-4-yl)morpholine

4-(2-Chloro-7-vinylthieno[3,2-d]pyrimidin-4-yl)morpholine

Cat. No.: B8399130
M. Wt: 281.76 g/mol
InChI Key: VCVDXCOLWRYEOG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(2-Chloro-7-vinylthieno[3,2-d]pyrimidin-4-yl)morpholine is a useful research compound. Its molecular formula is C12H12ClN3OS and its molecular weight is 281.76 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H12ClN3OS

Molecular Weight

281.76 g/mol

IUPAC Name

4-(2-chloro-7-ethenylthieno[3,2-d]pyrimidin-4-yl)morpholine

InChI

InChI=1S/C12H12ClN3OS/c1-2-8-7-18-10-9(8)14-12(13)15-11(10)16-3-5-17-6-4-16/h2,7H,1,3-6H2

InChI Key

VCVDXCOLWRYEOG-UHFFFAOYSA-N

Canonical SMILES

C=CC1=CSC2=C1N=C(N=C2N3CCOCC3)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-(7-bromo-2-chlorothieno[3,2-d]pyrimidin-4-yl)morpholine (3.55 g, 10.6 mmol), (2-Ethenyl)tri-n-butyltin (3.41 mL, 11.7 mmol), Pd(PPh3)4 (613 mg, 0.53 mmol), and 1,4-Dioxane (30 mL, 400 mmol) were combined in a sealed tube and heated at 100° C. 19.5 h. Complete reaction was confirmed by LCMS. Concentrated in vacuo and purified by silica gel chromatography (0 to 50% ethyl acetate/heptanes) on the CombiFlash® Rf system and concentrated in vacuo to give 4-(2-chloro-7-vinylthieno[3,2-d]pyrimidin-4-yl)morpholine (1.18 g, 39.5% yield)
Quantity
3.55 g
Type
reactant
Reaction Step One
[Compound]
Name
(2-Ethenyl)tri-n-butyltin
Quantity
3.41 mL
Type
reactant
Reaction Step One
Quantity
30 mL
Type
reactant
Reaction Step One
Quantity
613 mg
Type
catalyst
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.